4-(Bromomethyl)-1-[(4-methylphenyl)sulfinyl]benzene

• Molecular Formula: C14H13BrOS
• Molecular Weight: 309.22 g/mol
• IUPAC Name: 1-[4-(bromomethyl)phenyl]sulfinyl-4-methylbenzene
• InChI: InChI=1S/C14H13BrOS/c1-11-2-6-13(7-3-11)17(16)14-8-4-12(10-15)5-9-14/h2-9H,10H2,1H3
• InChI Key: BZNIQIBXMRMYOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)C2=CC=C(C=C2)CBr

Description

4-(Bromomethyl)-1-[(4-methylphenyl)sulfinyl]benzene is a useful research compound. Its molecular formula is C14H13BrOS and its molecular weight is 309.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-methyl-1-[(4-methylphenyl)sulfinyl]benzene (1.15 g, 5.00 mmol), N-bromosuccinimide (1.08 g, 6.00 mmol), 2,2′-azobis-(2-methylpropionitrile) (100 mg, 0.600 mmol), and CCl4 (25.0 mL) as solvent was stirred for 5 min at room temperature and then heated to reflux for 12 h. The reaction mixture was cooled to room temperature and filtered and the solvent was removed in vacuo, affording a crude product which was used in the next step without any further purification (1.21 g, 78.1% yield). 1H NMR (CDCl3) δ 7.71-7.57 (m, 2H), 7.57-7.40 (m, 4H), 7.36-7.16 (m, 2H), 4.46 (s, 2H), 2.37 (s, 3H).